Cas no 1939-18-0 (2-Butenamide,N-[3-(trifluoromethyl)phenyl]-)

• Product Name: 2-Butenamide,N-[3-(trifluoromethyl)phenyl]-
• CAS No: 1939-18-0
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 235443
• PubChem ID: 791721
• Update Time: 2025-04-19

2-Butenamide,N-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide,N-[3-(trifluoromethyl)phenyl]-
• (E)-N-[3-(trifluoromethyl)phenyl]but-2-enamide
• AC1LGATS
• HMS1580N11
• HMS2570M05
• MolPort-001-030-095
• NSC213573
• NSC-213573
• STK442890
• SMR000185193
• DTXSID60355109
• AKOS003238842
• YMUJNXBVYSCKFI-DUXPYHPUSA-N
• SR-01000203180-1
• N-[3-(trifluoromethyl)phenyl]-2-butenamide
• MLS000576167
• SR-01000203180
• 1939-18-0
• CHEMBL1713742

• Inchi： 1S/C11H10F3NO/c1-2-4-10(16)15-9-6-3-5-8(7-9)11(12,13)14/h2-7H,1H3,(H,15,16)/b4-2+
• InChI Key： YMUJNXBVYSCKFI-DUXPYHPUSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(/C=C/C)=O)(F)F

Computed Properties

• Exact Mass: 229.0715
• Monoisotopic Mass: 229.071449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.254
• Boiling Point: 318.8°Cat760mmHg
• Flash Point: 146.6°C
• Refractive Index: 1.512
• PSA: 29.1
• LogP: 3.29300